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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B401729 Get Quote

An In-depth Technical Guide to the Synthesis and Purification of C.I. Solvent Red 179 for

Research Applications

Introduction
C.I. Solvent Red 179 is a yellowish-red, oil-soluble dye belonging to the amino ketone class of

compounds.[1][2] It is a significant colorant utilized across various industries, including plastics,

resins, fibers, and inks, due to its high heat resistance, light fastness, and strong tinting power.

[3][4][5] For research and development purposes, particularly in materials science and drug

development, a consistent and high-purity supply of this compound is essential. This guide

provides a detailed methodology for the synthesis and purification of C.I. Solvent Red 179,

tailored for a laboratory setting.

Chemical Identity:

Chemical Name: 14H-Benz[3][6]isoquino[2,1-a]perimidin-14-one[7]

C.I. Name: Solvent Red 179[1]

CAS Number: 6829-22-7, 89106-94-5[1][7]

Molecular Formula: C₂₂H₁₂N₂O[1][7]

Molecular Weight: 320.34 g/mol [1][7]
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Synthesis of C.I. Solvent Red 179
The primary manufacturing method for C.I. Solvent Red 179 involves the condensation

reaction of 1,8-Diaminonaphthalene with 1,8-Naphthalic anhydride.[1][7] A process that utilizes

glacial acetic acid as a solvent has been shown to be effective, resulting in high yields and

purity.[8]

Experimental Protocol: Synthesis
This protocol is adapted from a patented production process, optimized for laboratory scale.[8]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add the reactants and solvent according to the ratios specified in Table 1.

Reactant Addition: Begin stirring the solvent and then add 1,8-Naphthalic anhydride, followed

by 1,8-Diaminonaphthalene.

Heating and Reflux: Heat the mixture to a temperature of 90-100°C. The reaction should

proceed under reflux for approximately 12 hours.

Cooling: After the reflux period, cool the reaction mixture to 40°C.

Product Isolation: The crude product, which precipitates out of the glacial acetic acid, is then

ready for purification.

Data Presentation: Synthesis Parameters
Parameter Value/Description

Reactants
1,8-Diaminonaphthalene, 1,8-Naphthalic

anhydride

Solvent Glacial Acetic Acid

Reaction Temperature 90-100°C

Reaction Time 12 hours (under reflux)

Expected Yield > 95%
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Visualization: Synthesis Workflow
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Caption: Synthesis workflow for C.I. Solvent Red 179.

Purification of C.I. Solvent Red 179
The use of glacial acetic acid as the reaction solvent simplifies purification, as by-products

remain dissolved while the desired product precipitates.[8] The purification process involves

filtration, washing, and drying to isolate the high-purity compound.

Experimental Protocol: Purification
Filtration: Filter the cooled reaction mixture to separate the solid C.I. Solvent Red 179 from

the filtrate containing the solvent and dissolved impurities. The filtrate, primarily glacial acetic

acid, can be recovered via distillation for reuse.[8]

Washing: Wash the collected filter cake with hot water (80-90°C) until the washings are

neutral. This step removes any remaining acetic acid and water-soluble impurities.[8]

Drying: Dry the washed product in a vacuum oven to remove residual water. The final

product is a deep yellowish-red powder.[2]

Data Presentation: Purification Parameters
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Step Parameter Value/Description

Isolation Filtration
Standard laboratory filtration

apparatus

Washing Solvent Hot Water

Temperature 80-90°C

Endpoint Neutral pH of washings

Drying Method Vacuum Oven

Visualization: Purification Workflow
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Caption: Purification workflow for C.I. Solvent Red 179.

Physicochemical and Quality Data
For research applications, ensuring the purity and identity of the synthesized compound is

critical. High-purity C.I. Solvent Red 179 ( >99.5%) is commercially available and serves as a

benchmark.[9]
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Property Value

Appearance Deep yellowish-red powder[2]

Melting Point 253 °C[7]

Boiling Point (Predicted) 611.6 ± 38.0 °C[7]

Density (Predicted) 1.40 ± 0.1 g/cm³[7]

Water Solubility 11 µg/L at 20°C[7]

Light Fastness Grade 8 (Excellent)[5][10]

Safety and Handling
Proper safety precautions should be observed when handling the chemicals involved in this

synthesis.

Handling: Work in a well-ventilated area. Wear suitable protective clothing, including gloves

and eye protection, to avoid contact with skin and eyes. Avoid the formation of dust.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials.[11]

Spills: In case of a spill, collect the material for disposal and clean the area. Avoid generating

dust.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.xcwydyes.com/solvent-red-179.html
https://www.precisechem.com/solvent-red-179-2-product/
https://www.precisechem.com/solvent-red-179-2-product/
https://www.researchgate.net/publication/289455465_Synthesis_of_high-hiding_C_I_pigment_red_179
https://m.chemicalbook.com/ProductChemicalPropertiesCB4360694_EN.htm
https://patents.google.com/patent/CN100413928C/en
https://patents.google.com/patent/CN100413928C/en
https://www.nbinno.com/article/solvent-dyes/quality-assurance-in-colorants-understanding-the-standards-of-solvent-red-179-ki
https://www.jnogilvychem.com/products/solvent-red-179-853285.html
https://www.echemi.com/sds/solvent-red-179-pd180521125732.html
https://www.benchchem.com/product/b401729#synthesis-and-purification-of-c-i-solvent-red-179-for-research-purposes
https://www.benchchem.com/product/b401729#synthesis-and-purification-of-c-i-solvent-red-179-for-research-purposes
https://www.benchchem.com/product/b401729#synthesis-and-purification-of-c-i-solvent-red-179-for-research-purposes
https://www.benchchem.com/product/b401729#synthesis-and-purification-of-c-i-solvent-red-179-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b401729?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

